3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide
Description
The compound 3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide features a propanamide linker connecting a 3-methoxy-1,2-oxazole moiety to a 1,3,5-trimethylpyrazole group. While direct experimental data for this compound are absent in the provided evidence, its structural motifs—methoxy-substituted oxazole and multi-methylated pyrazole—suggest distinct physicochemical and synthetic characteristics compared to analogs. Below, we compare this compound to structurally related derivatives from recent literature, focusing on heterocyclic cores, substituent effects, and synthesis strategies.
Properties
Molecular Formula |
C13H18N4O3 |
|---|---|
Molecular Weight |
278.31 g/mol |
IUPAC Name |
3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethylpyrazol-4-yl)propanamide |
InChI |
InChI=1S/C13H18N4O3/c1-8-13(9(2)17(3)15-8)14-11(18)6-5-10-7-12(19-4)16-20-10/h7H,5-6H2,1-4H3,(H,14,18) |
InChI Key |
MNLIRVBAACIUHU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NN1C)C)NC(=O)CCC2=CC(=NO2)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison with Analogs
Core Heterocyclic Systems
- Target Compound : Combines a 1,2-oxazole (methoxy-substituted) with a 1H-pyrazole (1,3,5-trimethyl). The oxazole’s methoxy group enhances polarity, while the pyrazole’s methyl groups confer steric bulk.
- Compounds (7c–7f): Feature 1,3,4-oxadiazole and 1,3-thiazole cores linked via sulfanyl-propanamide bridges .
- Compounds (3a–3p): Contain pyrazole-carboxamide scaffolds with chloro, cyano, and aryl substituents. The carboxamide linkage differs from the propanamide in the target, affecting conformational flexibility .
Substituent Effects
- Target : Methoxy (electron-donating) on oxazole vs. trimethyl (electron-donating, bulky) on pyrazole.
- : Chloro and cyano substituents enhance electrophilicity and π-π stacking capacity .
Physicochemical Properties
Table 1: Key Physicochemical Data for Analogs
*Inferred formula: C14H17N5O3 (oxazole: C4H4NO2 + propanamide: C3H5NO + trimethylpyrazole: C6H9N3 – H2O). †Estimated via analogous compounds.
- Melting Points : compounds (134–178°C) and derivatives (133–183°C) exhibit broad ranges influenced by substituents. The target’s methoxy and trimethyl groups may lower melting points compared to polar analogs (e.g., 3d) due to reduced crystallinity.
- Solubility: The target’s methoxy group could enhance aqueous solubility relative to ’s chloro/cyano derivatives but reduce it compared to ’s sulfanyl-thiazole compounds.
Key Research Findings
Steric vs. Electronic Effects : The target’s trimethylpyrazole may hinder intermolecular interactions compared to ’s planar aryl-pyrazoles, impacting solid-state packing .
Polarity: Methoxy-oxazole increases polarity relative to ’s thiazole derivatives but less than ’s cyano-carboxamides .
Synthetic Flexibility : The target’s synthesis is likely simpler than ’s multi-step sulfanyl incorporation but comparable to ’s amide coupling .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
